N-(4-morpholinophenyl)-5-oxo-1,4-thiazepane-3-carboxamide

• IUPAC Name: N-(4-morpholin-4-ylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide
• InChI: InChI=1S/C16H21N3O3S/c20-15-5-10-23-11-14(18-15)16(21)17-12-1-3-13(4-2-12)19-6-8-22-9-7-19/h1-4,14H,5-11H2,(H,17,21)(H,18,20)
• InChI Key: LMTNNLLXNOTKEN-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(NC1=O)C(=O)NC2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol
• CAS No.: 1396632-95-3

Description

N-(4-morpholinophenyl)-5-oxo-1,4-thiazepane-3-carboxamide is a useful research compound. Its molecular formula is C16H21N3O3S and its molecular weight is 335.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Agents

Compounds with structures similar to N-(4-morpholinophenyl)-5-oxo-1,4-thiazepane-3-carboxamide have been explored for their potential as antimicrobial agents. A study highlighted the synthesis of derivatives that demonstrated in vitro antibacterial and antifungal activities against a range of pathogens such as Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and Candida albicans (Desai, Dodiya, & Shihora, 2011).

Photoinitiators for Coatings

Another research avenue explores the use of morpholine derivatives as photoinitiators for ultraviolet-curable coatings. Such compounds have shown synergistic effects of activity when used in pigmented formulations, indicating their potential for industrial applications in coatings that require curing under UV light (Angiolini, Caretti, Corelli, Carlini, & Rolla, 1997).

Anticancer Activity

Several studies have synthesized and evaluated the antiproliferative activities of morpholine derivatives against cancer cell lines. These compounds exhibit significant inhibitory activity, suggesting their potential as lead compounds for the development of new anticancer therapies. For instance, the synthesis of a morpholine-containing compound demonstrated antiproliferative activity against various cancer cell lines, highlighting the therapeutic potential of such structures (Lu, Zhao, Sun, Ji, Huang, & Ge, 2021).

Antitumor Properties

Research on N-(5-R-benzyl-1,3-thiazol-2-yl)-2-morpholin-4-yl-2-oxoacetamides has shown promising antitumor properties. These compounds were prepared and evaluated for their anticancer activity, with some demonstrating significant effects. This research contributes to the ongoing search for new anticancer agents (Horishny, Drapak, Chaban, Ostapiuk, & Matiychuk, 2020).

Mechanism of Action

Target of Action

It’s worth noting that morpholine derivatives have been found to exhibit a wide variety of pharmacological activities

Mode of Action

It’s known that morpholine derivatives can inhibit the activity of certain enzymes and proteins involved in the development and progression of various diseases. This inhibition can lead to a reduction in inflammation, tumor growth, and other pathological processes.

Biochemical Pathways

It’s known that morpholine derivatives can reduce the levels of pro-inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases. They have also been found to induce apoptosis, or programmed cell death, in cancer cells.

Result of Action

It’s known that morpholine derivatives can have significant biochemical and physiological effects on the body.